Cas no 30536-36-8 (2,1,3-Benzothiadiazol-5-amine, 4-chloro-)

• Product Name: 2,1,3-Benzothiadiazol-5-amine, 4-chloro-
• CAS No: 30536-36-8
• MF: C₆H₄ClN₃S
• MW: 185.634057998657
• CID: 1443304
• PubChem ID: 713863
• Update Time: 2025-10-10

2,1,3-Benzothiadiazol-5-amine, 4-chloro- Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazol-5-amine, 4-chloro-
• 30536-36-8
• s12209
• 4-Chlorobenzo[c][1,2,5]thiadiazol-5-amine
• STK772671
• 4-Chloro-benzo[1,2,5]thiadiazol-5-ylamine
• AKOS001752365
• 4-chloro-5-amino-2,1,3-benzothiadiazole
• CS-0360372
• MFCD00457945
• BAS 06612850
• 4-chloro-2,1,3-benzothiadiazol-5-amine
• SCHEMBL11472339
• 5-AMINO-4-CHLORO-2,1,3-BENZOTHIADIAZOLE
• Benzo[1,2,5]thiadiazole, 5-amino-4-chloro-
• 4-Chlorobenzo[1,2,5]thiadiazol-5-ylamine

• Inchi： 1S/C6H4ClN3S/c7-5-3(8)1-2-4-6(5)10-11-9-4/h1-2H,8H2
• InChI Key： RAFNDUBDHJMEDU-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C1=NSN=2)N

Computed Properties

• Exact Mass: 184.98162
• Monoisotopic Mass: 184.9814460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 80Ų

Experimental Properties

• PSA: 51.8